Cas no 56164-41-1 (1H-Pyrrole-2-carboxaldehyde, 3-phenyl-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde, 3-phenyl-
• CAS No: 56164-41-1
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 349614
• PubChem ID: 15619178
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxaldehyde, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 3-phenyl-
• 3-phenyl-1H-pyrrole-2-carbaldehyde
• 56164-41-1
• SCHEMBL1127261
• DTXSID10575835
• AKOS000368960

• Inchi： 1S/C11H9NO/c13-8-11-10(6-7-12-11)9-4-2-1-3-5-9/h1-8,12H
• InChI Key： XQHHQHLBBGQOHO-UHFFFAOYSA-N
• SMILES： O=CC1=C(C=CN1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 171.06847
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86